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Compound of Interest |

Compound Name: Dicyclopropylmethanamine
CAS No.: 13375-29-6
Cat. No.: B049678
- 7

Executive Summary (BLUF)

Dicyclopropylmethanamine (CAS: 13375-29-6) presents a dual-hazard profile: it is highly
flammable and corrosive.[1] Unlike standard aliphatic amines, the presence of two cyclopropyl
rings introduces significant ring-strain energy (~27.5 kcal/mol per ring), increasing the
thermodynamic potential for violent exothermic decomposition if subjected to uncontrolled
acidification or oxidation.

Critical Directive:

NEVER dispose of this compound down the drain.

NEVER mix with strong oxidizers (e.g., nitric acid, permanganates) or acid chlorides.

PRIMARY DISPOSAL METHOD: Incineration via a licensed hazardous waste hauler (Lab
Pack).

SECONDARY METHOD (Trace/Cleaning only): Controlled, low-temperature neutralization.

Chemical Profile & Hazard Identification

Understanding the molecular behavior is the first step in safety. This compound is not just a
base; it is a strained, energy-rich organic system.
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Property Specification Operational Implication

CAS Number 13375-29-6 Use for waste manifesting.[1]

Secondary carbon linked to

Structure primary amine & 2 strained
rings.[1]
) o High volatility; fume hood
Physical State Colorless Liquid
mandatory.[1]
] D001 Ignitable Waste. Ground
Flash Point ~1°C - 10°C (Est.)[1] )
all equipment.
D002 Corrosive Waste.[1]
pH (1% soln) >11.5 Causes severe skin burns.[2]
[3]
o ) Ring-opening reactions can be
Reactivity High

violent.[1]

Regulatory Classification (RCRA)

If discarded unused, this material is classified as a Characteristic Hazardous Waste:
e DO0O01: Ignitable (Flash point < 60°C)[1]

e D002: Corrosive (pH > 12.5 or corrodes steel)

Decision Logic: Disposal Workflows

The following decision tree dictates the operational flow for disposing of
Dicyclopropylmethanamine.
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Figure 1: Operational decision tree for segregating bulk waste from trace residues.[1]

Detailed Operational Protocols
Bulk Disposal (Preferred Method)

Scope: Pure chemicals, expired stock, or reaction mixtures >5 mL. Mechanism: High-
temperature incineration.

e Segregation: Collect in a dedicated High-Density Polyethylene (HDPE) or glass waste
container.
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o Why? Amines can attack certain rubber gaskets; HDPE is chemically resistant.

o Labeling: Mark the container clearly with "Flammable", "Corrosive", and
"Dicyclopropylmethanamine”.

o Critical: Add the warning "Do Not Mix with Oxidizers" on the label.

o Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or not
over-tightened if gas evolution is suspected from impurities.

Trace Neutralization Protocol (Glassware & Spills)

Scope: Cleaning syringes, flasks, or neutralizing spills <5 mL. Mechanism: Acid-Base
Neutralization. Safety Warning: This reaction is Exothermic. The cyclopropyl rings may degrade
if the temperature spikes, releasing volatile byproducts.

Required Materials:

 |ce-water bath[1]
e Diluent: Water or Ethanol
¢ Neutralizing Agent: 1M Hydrochloric Acid (HCI) or 1M Sulfuric Acid (

)]

e pH strips or meter

Step-by-Step Procedure:

» Preparation: Don full PPE (Nitrile gloves, safety goggles, lab coat). Perform all work in a
fume hood.

e Dilution (The Heat Sink):

o Dissolve the residue or dilute the small aliquot in a large volume of water or ethanol (ratio
1:20).

o Causality: Water acts as a thermal mass to absorb the heat of neutralization.
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o Thermal Control: Place the vessel in an ice-water bath (0°C).

o Self-Validating Step: Ensure solvent temperature is <10°C before proceeding.
« Acidification:

o Add 1M HCI dropwise while stirring.

o Observe for fuming or rapid bubbling. If observed, STOP and let cool.
 Validation:

o Continue addition until pH reaches 6.0 — 8.0.

o Why? This converts the volatile free amine into a non-volatile ammonium salt
(Dicyclopropylmethylammonium chloride), drastically reducing vapor pressure and
flammability.

» Final Disposal: The resulting neutral solution should be bottled as "Aqueous Waste with
Trace Organics" and handed to EHS. Do not drain dispose unless explicitly permitted by your
facility's wastewater permit.

Emergency Contingencies

Scenario Immediate Action Rationale

. Vinegar (acid) on pure amine
) Wash with soap/water for 15 ]
Skin Contact _ _ causes exotherm on skin,
min.[1][3] Do NOT use vinegar. )
worsening the burn.

Flammability risk exceeds
_ Evacuate area. Call EHS. Do
Spill (>100 mL) standard lab cleanup
not attempt cleanup.
protocols.[1]

Water may spread the

Fi Use Dry Chemical or flammable liquid (amine
ire

[1][4] Avoid Water Jet floats/mixes) and create

corrosive runoff.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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